Cas no 1784113-90-1 (2-Bromoimidazo[1,2-a]pyrimidine-3-carboxylic acid)

• Product Name: 2-Bromoimidazo[1,2-a]pyrimidine-3-carboxylic acid
• CAS No: 1784113-90-1
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• CID: 4705089
• Update Time: 2023-08-15

2-Bromoimidazo[1,2-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromoimidazo[3,2-a]pyrimidine-3-carboxylic acid
• 2-Bromoimidazo[1,2-a]pyrimidine-3-carboxylic acid

• Inchi： 1S/C7H4BrN3O2/c8-5-4(6(12)13)11-3-1-2-9-7(11)10-5/h1-3H,(H,12,13)
• InChI Key： AWUWRAHNFXYRPD-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N2C=CC=NC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Topological Polar Surface Area: 67.5